Cas no 2228525-66-2 (4-(3-methyl-4-nitrophenyl)butan-1-amine)

• Product Name: 4-(3-methyl-4-nitrophenyl)butan-1-amine
• CAS No: 2228525-66-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5945091
• PubChem ID: 165694470
• Update Time: 2025-10-31

4-(3-methyl-4-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-4-nitrophenyl)butan-1-amine
• 2228525-66-2
• EN300-1822750

• Inchi： 1S/C11H16N2O2/c1-9-8-10(4-2-3-7-12)5-6-11(9)13(14)15/h5-6,8H,2-4,7,12H2,1H3
• InChI Key： YVUDJXWKMLIPOG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)CCCCN)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-methyl-4-nitrophenyl)butan-1-amine

Comprehensive Overview of 4-(3-methyl-4-nitrophenyl)butan-1-amine (CAS No. 2228525-66-2)

The compound 4-(3-methyl-4-nitrophenyl)butan-1-amine (CAS No. 2228525-66-2) is a specialized organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This nitrophenyl derivative features a unique structural framework, combining a butan-1-amine chain with a 3-methyl-4-nitrophenyl moiety, which contributes to its distinct chemical properties. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel bioactive compounds and functional materials.

In the context of current scientific trends, 4-(3-methyl-4-nitrophenyl)butan-1-amine aligns with the growing demand for sustainable chemistry and green synthesis methods. As industries and academic institutions prioritize environmentally friendly practices, this compound's potential for low-toxicity intermediates and efficient catalytic processes has become a focal point. Its nitro group and amine functionality make it a versatile candidate for click chemistry applications, a field that has seen exponential growth due to its relevance in drug discovery and polymer science.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-(3-methyl-4-nitrophenyl)butan-1-amine?" The answer lies in multi-step organic reactions, often involving nitration of precursor aromatic compounds followed by reductive amination or alkylation techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have also been explored to improve yield and reduce reaction times, addressing the need for cost-effective production in industrial settings.

Another hot topic tied to CAS No. 2228525-66-2 is its potential role in neuropharmacology. Early-stage studies suggest that derivatives of this compound may interact with neurotransmitter receptors, sparking interest in its applicability for central nervous system (CNS) drug development. However, rigorous in vitro and in vivo studies are still required to validate these hypotheses. This aligns with broader industry trends where small-molecule therapeutics are increasingly targeting neurological disorders, a sector projected to grow substantially in the coming decade.

From a material science perspective, the aromatic nitro group in 4-(3-methyl-4-nitrophenyl)butan-1-amine offers opportunities for designing photoactive materials and molecular sensors. Researchers are investigating its incorporation into supramolecular architectures and metal-organic frameworks (MOFs), which are pivotal for applications like environmental monitoring and energy storage. Such innovations resonate with global efforts to combat climate change and promote renewable energy technologies.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods address another common query: "How to confirm the identity of 4-(3-methyl-4-nitrophenyl)butan-1-amine?"—a question frequently encountered in laboratory forums and academic discussions.

In summary, 4-(3-methyl-4-nitrophenyl)butan-1-amine (CAS No. 2228525-66-2) represents a compelling case study at the intersection of medicinal chemistry, materials engineering, and process optimization. Its adaptability to modern synthetic challenges and alignment with United Nations Sustainable Development Goals (SDGs) underscores its relevance in contemporary scientific discourse. As research progresses, this compound may unlock new possibilities in precision medicine and smart materials, making it a subject worthy of continued exploration.